Cas no 1050590-34-5 (1-(5-methyl-1,2-oxazol-3-yl)methanamine hydrochloride)

• Product Name: 1-(5-methyl-1,2-oxazol-3-yl)methanamine hydrochloride
• CAS No: 1050590-34-5
• MF: C₅H₉ClN₂O
• MW: 148.590759992599
• MDL: MFCD00464228
• CID: 1150228
• PubChem ID: 17191326
• Update Time: 2025-10-12

1-(5-methyl-1,2-oxazol-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-isoxazol-3-ylmethylamine Hcl
• (5-Methylisoxazol-3-yl)methanamine hydrochloride
• (5-Methylisoxazol-3-yl)
• C-(5-METHYL-ISOXAZOL-3-YL)-METHYLAMINE HYDROCHLORIDE
• (5-methylisoxazol-3-yl)methylamine hydrochloride
• (5-Methyl-isoxazol-3-yl)-methylamine HCl
• AK153364
• MSPVDXJVBWNBIA-UHFFFAOYSA-N
• 8858AH
• AB06189
• AX8226050
• (5-methyl-1,2-oxazol-3-yl)methanamine;hydrochloride
• (5-METHYL-ISOXAZOL-3-YL)-METHYLAM
• (5-Methylisoxazol-3-yl)methanamine, hydrochloride
• 1-(5-methyl-1,2-oxazol-3-yl)methanamine hydrochloride
• SY022793
• 3-(Aminomethyl)-5-methylisoxazole hydrochloride
• SCHEMBL1577115
• CS-0036286
• (5-METHYL-ISOXAZOL-3-YL)-METHYLAMINE HYDROCHLORIDE
• AKOS004107409
• (5-METHYL-1,2-OXAZOL-3-YL)METHANAMINE HYDROCHLORIDE
• SB30393
• DS-7728
• (5-METHYLISOXAZOL-3-YL)METHANAMINEHYDROCHLORIDE
• DB-059296
• MFCD00464228
• 1050590-34-5

• MDL： MFCD00464228
• Inchi： 1S/C5H8N2O.ClH/c1-4-2-5(3-6)7-8-4;/h2H,3,6H2,1H3;1H
• InChI Key： MSPVDXJVBWNBIA-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=CC(CN)=N1

Computed Properties

• Exact Mass: 148.04000
• Monoisotopic Mass: 148.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Experimental Properties

• PSA: 52.05000
• LogP: 1.94400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-methyl-1,2-oxazol-3-yl)methanamine hydrochloride

1-(5-Methyl-1,2-oxazol-3-yl)methanamine Hydrochloride: An Overview

1-(5-Methyl-1,2-oxazol-3-yl)methanamine hydrochloride (CAS No. 1050590-34-5) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as MOMA HCl, is a derivative of 1,2-oxazole and has gained attention for its potential therapeutic properties and synthetic utility.

The molecular structure of 1-(5-methyl-1,2-oxazol-3-yl)methanamine hydrochloride consists of a methyl-substituted 1,2-oxazole ring attached to a methanamine group, which is further protonated to form the hydrochloride salt. This unique structure imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

In recent years, 1-(5-methyl-1,2-oxazol-3-yl)methanamine hydrochloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of drugs targeting central nervous system (CNS) disorders. For instance, research published in the Journal of Medicinal Chemistry has highlighted the use of this compound in the development of novel anticonvulsants and antidepressants.

The synthetic versatility of 1-(5-methyl-1,2-oxazol-3-yl)methanamine hydrochloride is another factor contributing to its importance. It can be readily functionalized through various chemical reactions, such as N-substitution and C-substitution, to produce a wide range of derivatives with diverse biological activities. This makes it an attractive starting material for medicinal chemists aiming to optimize drug candidates for improved efficacy and safety profiles.

In addition to its pharmaceutical applications, 1-(5-methyl-1,2-oxazol-3-yl)methanamine hydrochloride has also found use in the development of agrochemicals. Its ability to enhance the stability and bioavailability of active ingredients in pesticides and herbicides has been explored in several studies. For example, a recent study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound can improve the performance of certain herbicides by enhancing their solubility and penetration into plant tissues.

The physical and chemical properties of 1-(5-methyl-1,2-oxazol-3-yl)methanamine hydrochloride are well-characterized. It is a white crystalline solid with a melting point ranging from 208°C to 210°C. The compound is soluble in water and common organic solvents such as ethanol and methanol. These properties make it easy to handle and process in both laboratory and industrial settings.

Safety considerations are crucial when working with any chemical compound. While 1-(5-methyl-1,2-oxazol-3-yl)methanamine hydrochloride is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring proper ventilation in the work area.

The environmental impact of 1-(5-methyl-1,2-oxazol-3-yl)methanamine hydrochloride is another important consideration. Studies have shown that this compound does not pose significant environmental risks when used responsibly. However, it is always advisable to follow best practices for waste disposal and minimize any potential ecological impact.

In conclusion, 1-(5-methyl-1,2-oxazol-3-yl)methanamine hydrochloride (CAS No. 1050590-34-5) is a valuable compound with a wide range of applications in pharmaceuticals, agrochemicals, and fine chemicals. Its unique molecular structure and synthetic versatility make it an important intermediate in the development of novel drugs and agrochemicals. As research continues to uncover new uses for this compound, its importance in the chemical industry is likely to grow even further.